Cas no 1805579-80-9 (3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805579-80-9
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4806422
• Update Time: 2025-06-15

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-2-5-4(3-16)1-6(9(13,14)15)17-7(5)8(11)12/h1,8H,2H2
• InChI Key： YWYYIOIXFHBXLA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=C(C(F)(F)F)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Professional Introduction to 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805579-80-9)

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine, with the CAS number 1805579-80-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of chloromethyl, difluoromethyl, and trifluoromethyl substituents, contribute to its distinct chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine introduces a high degree of reactivity, making it a valuable intermediate in organic synthesis. This reactivity is particularly useful in the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental to constructing complex molecular architectures. The compound's ability to participate in nucleophilic addition reactions allows for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological properties.

The incorporation of difluoromethyl and trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. These substituents are frequently employed in pharmaceuticals to improve pharmacokinetic profiles, such as oral bioavailability and resistance to metabolic degradation. The presence of these fluorinated groups also influences the electronic properties of the pyridine ring, potentially modulating its interaction with biological targets. This makes 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatile applications in medicinal chemistry. The structural motif of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-6-()pyridine has been explored in various contexts, including the synthesis of kinase inhibitors, antiviral compounds, and anti-inflammatory agents. For instance, studies have demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions relevant to cancer and inflammatory diseases. The ability to modify the substituents on the pyridine ring allows researchers to fine-tune the pharmacological properties of these compounds, leading to more effective and selective drug candidates.

The cyano group at the 4-position further contributes to the electronic landscape of the molecule, influencing its reactivity and binding affinity. Cyano-substituted pyridines are known for their ability to engage in hydrogen bonding and π-stacking interactions with biological targets, which can enhance binding affinity and stability. This feature makes 3-(< b Chloromethyl ])-4-cyano-2-(< b difluoromethyl ])-6-(< b trifluorometh yl >)pyridine a valuable building block for designing molecules that interact with proteins or nucleic acids.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the development of advanced polymers and liquid crystals. The fluorinated substituents contribute to thermal stability and chemical resistance, making it suitable for high-performance materials used in electronic devices and industrial applications. Additionally, the reactive nature of the < b chloro methylene > b chloro)methylene>) group allows for further derivatization into more complex functional materials.

Ongoing research continues to uncover new possibilities for 3-(< b Chloro methyle >)>) -4-cyano-2((difluro methyle )-) -6(( trifluro methyle )-) pyridine). Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by enabling rapid virtual screening and experimental validation. These advancements are expected to yield novel derivatives with enhanced therapeutic potential or improved material properties. As our understanding of structure-activity relationships evolves, so too does our capacity to harness this compound's unique characteristics for beneficial applications.

In conclusion, 3-(< b Chloro methyle >)>) -4-cyano-2((difluro methyle )-) -6(( trifluro methyle )-) pyridine (CAS No. 1805579-80-9) is a multifaceted compound with significant implications across pharmaceutical chemistry and materials science. Its distinctive structural features—particularly the presence of < b chloro methylene >),>)>, >( difluro methyle ), >( trifluro methyle )—endow it with remarkable reactivity and functional versatility. As research progresses, this compound is poised to play an increasingly important role in developing next-generation therapeutics and advanced materials.